1-(3-aminobenzoyl)-4-benzyl-3-ethyl-1,4-diazepan-5-one

• IUPAC Name: 1-(3-aminobenzoyl)-4-benzyl-3-ethyl-1,4-diazepan-5-one
• InChI: InChI=1S/C21H25N3O2/c1-2-19-15-23(21(26)17-9-6-10-18(22)13-17)12-11-20(25)24(19)14-16-7-4-3-5-8-16/h3-10,13,19H,2,11-12,14-15,22H2,1H3
• InChI Key: IXXMKQALYUPEQZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1CN(CCC(=O)N1CC2=CC=CC=C2)C(=O)C3=CC(=CC=C3)N
• Molecular Formula: C21H25N3O2
• Molecular Weight: 351.4 g/mol

Description

1-(3-aminobenzoyl)-4-benzyl-3-ethyl-1,4-diazepan-5-one, also known as ABED, is a chemical compound that has been studied for its potential applications in scientific research. ABED is a diazepanone derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising tool for studying various biological processes.

Scientific Research Applications

1-(3-aminobenzoyl)-4-benzyl-3-ethyl-1,4-diazepan-5-one has been studied for its potential applications in a variety of scientific research areas. One of the most promising applications of this compound is in the study of GABA receptors. This compound has been shown to bind to GABA receptors and modulate their activity, making it a useful tool for studying the role of GABA receptors in various biological processes. Additionally, this compound has been studied for its potential applications in the treatment of anxiety and other neurological disorders.

Mechanism of Action

The mechanism of action of 1-(3-aminobenzoyl)-4-benzyl-3-ethyl-1,4-diazepan-5-one is not fully understood, but it is believed to involve the modulation of GABA receptors. GABA receptors are responsible for inhibitory neurotransmission in the brain, and this compound has been shown to bind to these receptors and modulate their activity. This modulation of GABA receptors is believed to be responsible for the anxiolytic and sedative effects of this compound.
Biochemical and Physiological Effects
This compound has a variety of biochemical and physiological effects that make it a promising tool for studying various biological processes. This compound has been shown to have anxiolytic and sedative effects, making it a potential treatment for anxiety and other neurological disorders. Additionally, this compound has been shown to have anticonvulsant effects, making it a potential treatment for epilepsy. This compound has also been shown to have muscle relaxant effects, making it a potential treatment for muscle spasms and other muscle-related disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(3-aminobenzoyl)-4-benzyl-3-ethyl-1,4-diazepan-5-one for lab experiments is its specificity for GABA receptors. This compound has been shown to bind specifically to GABA receptors and modulate their activity, making it a useful tool for studying the role of these receptors in various biological processes. Additionally, this compound has been shown to have low toxicity and few side effects, making it a relatively safe tool for use in lab experiments.
One of the main limitations of this compound for lab experiments is its limited availability. This compound is not commercially available and must be synthesized in the lab, which can be time-consuming and expensive. Additionally, this compound has a relatively short half-life, which can make it difficult to study its effects over longer periods of time.

Future Directions

There are several future directions for research on 1-(3-aminobenzoyl)-4-benzyl-3-ethyl-1,4-diazepan-5-one. One potential area of research is the development of new derivatives of this compound with improved pharmacological properties. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various biological processes. Finally, more research is needed to explore the potential therapeutic applications of this compound for the treatment of anxiety, epilepsy, and other neurological disorders.

Synthesis Methods

1-(3-aminobenzoyl)-4-benzyl-3-ethyl-1,4-diazepan-5-one can be synthesized using a multi-step process that involves the reaction of several starting materials. The first step involves the reaction of 3-aminobenzoic acid with ethyl chloroformate to form ethyl 3-aminobenzoate. This intermediate is then reacted with benzylamine to form N-benzyl-3-aminobenzoic acid ethyl ester. The final step involves the reaction of this intermediate with ethyl glycinate hydrochloride to form this compound.